Cas no 41977-54-2 (3-METHYLBENZALDEHYDE OXIME)

• Product Name: 3-METHYLBENZALDEHYDE OXIME
• CAS No: 41977-54-2
• MF: C₈H₉NO
• MW: 135.163161993027
• CID: 892702
• Update Time: 2026-04-29

3-METHYLBENZALDEHYDE OXIME Chemical and Physical Properties

Names and Identifiers

• 3-METHYLBENZALDEHYDE OXIME
• 3-Me-benzaldehyde
• 3-methyl-benzaldehyde
• 3-methyl-benzaldehyde oxime
• 3-Methyl-benzaldehyd-oxim
• 3-methylbenzaldoxime
• 3-tolualdehyde
• 3-Tolylaldehyde
• 5-methylbenzaldehyde
• Benzaldehyde,3-methyl
• m-methyl-benzaldehyde
• m-methylbenzaldehyde oxime
• M-TOLUALDEHYDE
• m-Toluylaldehyde
• m-Toluylaldoxim
• m-Tolyl aldehyde

Computed Properties

• Exact Mass: 135.06800

Experimental Properties

• PSA: 32.59000
• LogP: 1.80310

Additional information on 3-METHYLBENZALDEHYDE OXIME

Comprehensive Guide to 3-METHYLBENZALDEHYDE OXIME (CAS No. 41977-54-2): Properties, Applications, and Industry Insights

3-Methylbenzaldehyde oxime (CAS No. 41977-54-2) is a specialized organic compound widely recognized for its versatile applications in chemical synthesis and industrial processes. This oxime derivative of 3-methylbenzaldehyde exhibits unique reactivity, making it valuable in pharmaceuticals, agrochemicals, and fragrance formulations. With the growing demand for fine chemicals, understanding its properties and applications is critical for researchers and manufacturers alike.

The molecular structure of 3-methylbenzaldehyde oxime features a benzyl group substituted with a methyl group at the meta-position and an oxime functional group (–C=N–OH). This configuration enables its participation in condensation reactions, reduction processes, and as an intermediate in heterocyclic compound synthesis. Recent studies highlight its role in developing biodegradable chelating agents, aligning with the global push toward sustainable chemistry.

In the pharmaceutical sector, CAS 41977-54-2 is explored for synthesizing bioactive molecules, particularly those targeting enzyme inhibition. Its structural flexibility allows modifications to enhance drug bioavailability—a hot topic in AI-driven drug discovery. Researchers increasingly leverage computational models to predict the behavior of such intermediates, reducing R&D timelines.

From an industrial perspective, 3-methylbenzaldehyde oxime serves as a precursor in fragrance production, contributing to woody and amber notes. The clean beauty movement has intensified scrutiny on synthetic ingredients, prompting manufacturers to optimize its use in hypoallergenic formulations. Analytical techniques like GC-MS and HPLC ensure purity, addressing consumer concerns about ingredient transparency.

Environmental considerations are paramount. The compound’s low aquatic toxicity (as per OECD guidelines) positions it favorably compared to traditional aldehydes. Innovations in green solvent systems further minimize its ecological footprint during synthesis—a key focus for ESG-compliant enterprises.

Storage and handling of 3-methylbenzaldehyde oxime require inert atmospheres to prevent degradation. Its stability under nitrogen makes it suitable for large-scale logistics, though compatibility with metals should be verified. These practical insights are frequently searched by procurement specialists optimizing supply chains.

Emerging trends include its potential in covalent organic frameworks (COFs) for gas storage—a breakthrough material class. As industries seek alternatives to petrochemicals, derivatives like CAS 41977-54-2 gain traction in circular economy models. Peer-reviewed data confirms its utility in polymer cross-linking, expanding its market scope.

For quality assurance, spectral libraries (IR, NMR) are indispensable. Labs increasingly integrate machine learning to automate compound verification, reducing human error. This aligns with the broader digitalization of chemical workflows—a top search query among analytical chemists.

In summary, 3-methylbenzaldehyde oxime exemplifies how niche chemicals drive innovation across sectors. Its synergy with green chemistry principles and adaptability to cutting-edge technologies ensures enduring relevance. Future research may unlock novel applications in energy storage or catalysis, solidifying its role in next-gen materials.